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Compound of Interest

Compound Name: Triphenyl vinyl tin

Cat. No.: B15342292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenyl vinyl tin, with the chemical formula C₂₀H₁₈Sn, is an organotin compound that holds

significance in various chemical and potentially biomedical research areas. As a derivative of

triphenyltin, it exhibits properties that make it a subject of interest for synthetic chemists and

toxicologists. This technical guide provides a comprehensive overview of the core chemical and

physical properties of triphenyl vinyl tin, detailed experimental protocols for its synthesis, and

an exploration of its reactivity and toxicological profile. All quantitative data is presented in

easily comparable tables, and key experimental workflows are visualized using diagrams.

Core Chemical and Physical Properties
Triphenyl vinyl tin is a solid at room temperature. Its fundamental properties are summarized

in the tables below, providing a quick reference for laboratory use.

Table 1: Molecular Properties of Triphenyl Vinyl Tin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15342292?utm_src=pdf-interest
https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₁₈Sn [1]

Molecular Weight 377.07 g/mol [1]

CAS Number 2117-48-8 [1]

IUPAC Name Ethenyl(triphenyl)stannane

Table 2: Physical Properties of Triphenyl Vinyl Tin
Property Value Unit Source

Melting Point 195 - 198 °C

Boiling Point 438 °C

Density Data not available g/cm³

Solubility Data not available

Enthalpy of

Combustion (solid,

ΔcH°solid)

-11434.80 ± 6.10 kJ/mol [1]

Enthalpy of Formation

(gas, ΔfH°gas)
528.60 ± 7.10 kJ/mol [1]

Enthalpy of Formation

(solid, ΔfH°solid)
414.50 ± 6.60 kJ/mol [1]

Enthalpy of

Sublimation (ΔsubH°)
114.10 ± 2.50 kJ/mol [1]

Solid Phase Heat

Capacity (Cp,solid)
486.40 J/mol·K [1]

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of triphenyl
vinyl tin. While a comprehensive public database of its spectra is not readily available, the
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following table summarizes expected spectroscopic characteristics based on the analysis of

similar organotin compounds.

Table 3: Spectroscopic Data for Triphenyl Vinyl Tin
(Expected)

Technique Key Features

¹H NMR

Signals corresponding to the vinyl protons

(typically in the 5-7 ppm region) and the phenyl

protons (typically in the 7-8 ppm region).

¹³C NMR
Resonances for the vinyl carbons and the

distinct carbons of the phenyl groups.

¹¹⁹Sn NMR
A characteristic chemical shift that is indicative

of a tetra-coordinated tin atom.

Infrared (IR) Spectroscopy

Absorption bands corresponding to C-H

stretches of the vinyl and phenyl groups, C=C

stretching of the vinyl group, and Sn-C

stretching vibrations.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound, along with a

characteristic isotopic pattern for tin.

Experimental Protocols
The synthesis of triphenyl vinyl tin can be achieved through a Grignard reaction, a common

method for forming carbon-tin bonds.

Synthesis of Triphenyl Vinyl Tin via Grignard Reaction
This protocol describes the reaction of vinylmagnesium chloride with triphenyltin chloride.

Materials:

Triphenyltin chloride ((C₆H₅)₃SnCl)
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Vinylmagnesium chloride (CH₂=CHMgCl) in tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Separatory funnel

Procedure:

In a dry, nitrogen-purged round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and reflux condenser, dissolve triphenyltin chloride in anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add a solution of vinylmagnesium chloride in THF to the stirred solution of triphenyltin

chloride via the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Cool the reaction mixture and quench by the slow addition of a saturated aqueous

ammonium chloride solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter and remove the solvent under reduced pressure to yield the crude product.

The crude triphenyl vinyl tin can be purified by recrystallization or chromatography.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of triphenyl vinyl tin.

Reactivity
The reactivity of triphenyl vinyl tin is primarily centered around the vinyl group and the tin-

carbon bonds.

Stille Coupling: The vinyl group can participate in palladium-catalyzed cross-coupling

reactions, known as Stille couplings, with organic halides to form new carbon-carbon bonds.

This makes it a useful reagent in organic synthesis.

Electrophilic Attack: The vinyl group is susceptible to attack by electrophiles.

Cleavage of Sn-C Bonds: The tin-phenyl and tin-vinyl bonds can be cleaved by strong acids

or halogens.
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Toxicology and Safety
Organotin compounds, including triphenyltin derivatives, are known to be toxic.

Toxicity: Triphenyltin compounds are generally considered to be toxic and can have adverse

effects on the immune and nervous systems.

Handling: Due to its toxicity, triphenyl vinyl tin should be handled with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-

ventilated fume hood.

Environmental Hazard: Organotin compounds can be persistent in the environment and are

toxic to aquatic life. Proper disposal procedures must be followed.

Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the direct

interaction of triphenyl vinyl tin with specific signaling pathways. However, the known

neurotoxic and immunotoxic effects of triphenyltin compounds suggest potential interference

with various cellular signaling cascades. Further research is required to elucidate the precise

molecular mechanisms and signaling pathways affected by triphenyl vinyl tin.

Diagram of a Logical Relationship for Further Research:
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Caption: Logical flow for investigating signaling pathways.

Conclusion
This technical guide provides a foundational understanding of the chemical and physical

properties of triphenyl vinyl tin. The presented data and protocols are intended to support

researchers and scientists in their work with this compound. Given its toxicological profile, all

handling and experimental procedures should be conducted with strict adherence to safety

guidelines. Further research is warranted to fully characterize its spectroscopic properties and

to investigate its biological activities and potential interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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